Cas no 866812-91-1 (ethyl 1-3-(benzenesulfonyl)-6-chloroquinolin-4-ylpiperidine-3-carboxylate)

• Product Name: ethyl 1-3-(benzenesulfonyl)-6-chloroquinolin-4-ylpiperidine-3-carboxylate
• CAS No: 866812-91-1
• MF: C₂₃H₂₃ClN₂O₄S
• MW: 458.957723855972
• CID: 6308694
• PubChem ID: 18559447
• Update Time: 2025-08-05

ethyl 1-3-(benzenesulfonyl)-6-chloroquinolin-4-ylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-3-(benzenesulfonyl)-6-chloroquinolin-4-ylpiperidine-3-carboxylate
• AKOS001865745
• AKOS022047572
• ethyl 1-(6-chloro-3-(phenylsulfonyl)quinolin-4-yl)piperidine-3-carboxylate
• 866812-91-1
• F1605-0366
• ethyl 1-[3-(benzenesulfonyl)-6-chloroquinolin-4-yl]piperidine-3-carboxylate

• Inchi： 1S/C23H23ClN2O4S/c1-2-30-23(27)16-7-6-12-26(15-16)22-19-13-17(24)10-11-20(19)25-14-21(22)31(28,29)18-8-4-3-5-9-18/h3-5,8-11,13-14,16H,2,6-7,12,15H2,1H3
• InChI Key： VOQRCHCHJPRHHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(=CN=2)S(C1C=CC=CC=1)(=O)=O)N1CCCC(C(=O)OCC)C1

Computed Properties

• Exact Mass: 458.1067061g/mol
• Monoisotopic Mass: 458.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 85Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on ethyl 1-3-(benzenesulfonyl)-6-chloroquinolin-4-ylpiperidine-3-carboxylate

Introduction to Ethyl 1-3-(benzenesulfonyl)-6-chloroquinolin-4-ylpiperidine-3-carboxylate (CAS No. 866812-91-1)

Ethyl 1-3-(benzenesulfonyl)-6-chloroquinolin-4-ylpiperidine-3-carboxylate, identified by its CAS number 866812-91-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structure of this molecule integrates several key pharmacophoric elements, including a quinoline scaffold, a piperidine ring, and a benzenesulfonyl moiety, which collectively contribute to its unique chemical and biological properties.

The quinoline moiety is well-documented for its role in various therapeutic applications, particularly in the treatment of infectious diseases and cancer. Quinoline derivatives have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. In particular, the 6-chloro substituent on the quinoline ring enhances the molecule's binding affinity to biological targets, improving its pharmacological efficacy. The presence of a piperidine ring further modulates the pharmacokinetic profile of the compound, enhancing its solubility and bioavailability.

The benzenesulfonyl group at the 3-position of the quinoline ring adds another layer of complexity to the molecule's interactions with biological targets. This group is known to enhance binding interactions through hydrogen bonding and electrostatic interactions, which can significantly improve the compound's potency. Additionally, the carboxylate ester group at the 3-position of the piperidine ring provides a site for further functionalization, allowing for the development of analogs with enhanced biological activity.

Recent studies have highlighted the potential of Ethyl 1-3-(benzenesulfonyl)-6-chloroquinolin-4-ylpiperidine-3-carboxylate as a lead compound for drug discovery. Researchers have demonstrated its efficacy in inhibiting various enzymatic targets associated with cancer and inflammation. For instance, preliminary in vitro studies have shown that this compound exhibits significant inhibitory activity against protein kinase C (PKC), an enzyme involved in cell signaling pathways that are often dysregulated in cancer cells. The ability to modulate PKC activity suggests that this compound may have therapeutic potential in oncology.

Moreover, the benzenesulfonyl group has been identified as a key pharmacophore in several FDA-approved drugs used for treating neurological disorders. The interaction between this group and biological targets such as neurotransmitter receptors has been shown to modulate neuronal activity, providing a potential mechanism of action for Ethyl 1-3-(benzenesulfonyl)-6-chloroquinolin-4-ylpiperidine-3-carboxylate in treating conditions like epilepsy and neurodegenerative diseases. These findings underscore the importance of understanding the structural features that contribute to the biological activity of this compound.

In addition to its potential therapeutic applications, Ethyl 1-3-(benzenesulfonyl)-6-chloroquinolin-4-ylpiperidine-3-carboxylate has been investigated for its role in drug delivery systems. The piperidine ring and carboxylate ester group provide multiple sites for chemical modification, enabling the development of prodrugs or conjugates that can enhance drug delivery efficiency. For example, researchers have explored the use of this compound as a carrier molecule for poorly soluble drugs, leveraging its ability to form stable complexes with hydrophobic molecules.

The synthesis of Ethyl 1-3-(benzenesulfonyl)-6-chloroquinolin-4-ylpiperidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzenesulfonyl group at the 3-position of the quinoline ring is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have enabled researchers to achieve high yields and purity levels for this compound. These synthetic strategies are crucial for ensuring that subsequent biological evaluations are performed using high-quality material.

The pharmacokinetic properties of Ethyl 1-3-(benzenesulfonyl)-6-chloroquinolin-4-ylpiperidine-3-carboxylate have been thoroughly characterized using preclinical models. Studies have shown that this compound exhibits moderate oral bioavailability and prolonged half-life, suggesting its potential for once-daily dosing regimens. Additionally, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, although further studies are needed to fully assess its safety profile.

The development of Ethyl 1-3-(benzenesulfonyl)-6-chloroquinolin-4-ylpiperidine-3-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like Ethyl 1-3-(benzenesulfonyl)-6-chloroquinolin-4-yipiperidine-3-carboxylate will play a crucial role in discovering new therapies for various diseases.